Cas no 42829-13-0 ( )

• Product name: &nbsp
• CAS No: 42829-13-0
• MF: C₇H₉NO₃
• MW: 155.15126
• CID: 928486
• PubChem ID: 1551411

  Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4-(prop-2-enylamino)but-2-enoic acid
• 4-(Allylamino)-4-oxobut-2-enoic acid
• AKOS002540789
• NSC-166483
• (E)-4-(Allylamino)-4-oxobut-2-enoic acid
• (E)-4-(allylamino)-4-oxo-but-2-enoic acid
• SCHEMBL10802483
• MFCD05128013
• 42829-13-0
• SCHEMBL239953
• (E)-4-oxo-4-(prop-2-enylamino)but-2-enoic acid
• 4-(Allylamino)-4-oxo-2-butenoic acid
• NSC166483
• 87146-63-2
• NSC634163
• 3-(prop-2-enylcarbamoyl)prop-2-enoic acid
•  

• Inchi： InChI=1S/C7H9NO3/c1-2-5-8-6(9)3-4-7(10)11/h2-4H,1,5H2,(H,8,9)(H,10,11)/b4-3+
• InChI Key： SZYZSIWKJQRNIE-ONEGZZNKSA-N
• SMILES： C=CCNC(=O)C=CC(=O)O

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• LogP: 0.32030